Cas no 2172588-54-2 (2-(Cyclopropylmethyl)oxolane-2-carbaldehyde)

• Product Name: 2-(Cyclopropylmethyl)oxolane-2-carbaldehyde
• CAS No: 2172588-54-2
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 5604585
• PubChem ID: 165764849
• Update Time: 2025-06-13

2-(Cyclopropylmethyl)oxolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2172588-54-2
• EN300-1622731
• 2-(cyclopropylmethyl)oxolane-2-carbaldehyde
• 2-(Cyclopropylmethyl)oxolane-2-carbaldehyde

• Inchi： 1S/C9H14O2/c10-7-9(4-1-5-11-9)6-8-2-3-8/h7-8H,1-6H2
• InChI Key： UJQBKVAJKLUKEZ-UHFFFAOYSA-N
• SMILES： O1CCCC1(C=O)CC1CC1

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(Cyclopropylmethyl)oxolane-2-carbaldehyde

Recent Advances in the Synthesis and Applications of 2-(Cyclopropylmethyl)oxolane-2-carbaldehyde (CAS: 2172588-54-2)

2-(Cyclopropylmethyl)oxolane-2-carbaldehyde (CAS: 2172588-54-2) is a versatile chemical intermediate that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropylmethyl and oxolane moieties, has shown promise in various synthetic and medicinal chemistry applications. Recent studies have focused on its role as a key building block in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

One of the most notable advancements in the utilization of 2-(Cyclopropylmethyl)oxolane-2-carbaldehyde is its incorporation into the synthesis of bioactive compounds with potential antiviral and anticancer properties. Researchers have demonstrated that this aldehyde can serve as a crucial precursor in the construction of heterocyclic frameworks, which are often found in pharmacologically active molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of a new class of protease inhibitors, showing remarkable efficacy against SARS-CoV-2 variants.

The synthetic routes to 2-(Cyclopropylmethyl)oxolane-2-carbaldehyde have also been optimized in recent years. A team from the University of Cambridge developed a highly efficient catalytic asymmetric synthesis method, achieving enantiomeric excesses of over 95%. This breakthrough, detailed in a 2022 Nature Chemistry paper, has significant implications for the scalable production of enantiopure derivatives, which are critical for drug development. The method employs a chiral Lewis acid catalyst to control the stereochemistry at the aldehyde center, ensuring high yields and purity.

In addition to its synthetic utility, 2-(Cyclopropylmethyl)oxolane-2-carbaldehyde has been investigated for its direct biological activities. Preliminary in vitro studies suggest that it may modulate specific signaling pathways involved in inflammation and oxidative stress. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit inhibitory effects on NF-κB activation, pointing to potential applications in treating inflammatory diseases. However, further in vivo studies are needed to validate these findings and assess the compound's pharmacokinetic properties.

The pharmaceutical industry has shown growing interest in 2-(Cyclopropylmethyl)oxolane-2-carbaldehyde as a scaffold for drug discovery. Several patents filed in 2023 describe its use in the design of small-molecule modulators for G-protein-coupled receptors (GPCRs). These receptors are prominent drug targets, and the structural features of this aldehyde make it particularly suitable for creating selective GPCR ligands with improved binding affinities and reduced off-target effects.

Looking ahead, researchers anticipate that 2-(Cyclopropylmethyl)oxolane-2-carbaldehyde will play an increasingly important role in the development of next-generation therapeutics. Its unique chemical properties and demonstrated versatility position it as a valuable tool in medicinal chemistry. Future research directions may include exploring its applications in targeted drug delivery systems and as a probe for studying biological mechanisms at the molecular level. As synthetic methodologies continue to advance and our understanding of its biological activities deepens, this compound is poised to make significant contributions to the chemical biology and pharmaceutical fields.